Cas no 1261587-32-9 (5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261587-32-9
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4920491
• Update Time: 2025-06-07

5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-7-5-9(11(18)17-6-7)8-3-1-2-4-10(8)12(14,15)16/h1-6H,(H,17,18)
• InChI Key： VSZGKGSJHKBKRW-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=C1)C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 414
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261587-32-9)

5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261587-32-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential applications in drug discovery. The presence of a chloro group, a hydroxyl group, and a trifluoromethyl-substituted phenyl ring contributes to its unique chemical properties, making it a valuable scaffold for medicinal chemistry investigations.

The compound's structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring, with its nitrogen atom, facilitates hydrogen bonding and interacts with biological targets in various ways. In particular, the 5-chloro substitution at the fifth position of the pyridine ring enhances electrophilicity, enabling further functionalization. This feature is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

The 2-hydroxy group at the second position introduces polarity and potential hydrogen bonding capabilities. This hydroxyl moiety can participate in interactions with biological targets, influencing the compound's pharmacokinetic properties. Additionally, the hydroxyl group can serve as a site for further derivatization, allowing chemists to modify the compound's behavior and activity.

The most striking feature of 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine is the trifluoromethyl-substituted phenyl ring at the third position. The trifluoromethyl group (CF₃) is a well-known pharmacophore that imparts lipophilicity and metabolic stability to molecules. Its electron-withdrawing nature can modulate electronic properties, influencing reactivity and binding affinity. This substitution pattern is frequently observed in approved drugs due to its ability to enhance binding interactions with biological targets.

Recent research has highlighted the importance of pyridine derivatives in drug development. For instance, studies have demonstrated that pyridine-based compounds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of these molecules allows for tailored modifications to optimize their pharmacological profiles. In particular, compounds containing both chloro and hydroxyl groups have shown promise in targeting enzymes and receptors involved in disease pathways.

The synthesis of 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require careful optimization. Common synthetic routes include nucleophilic aromatic substitution (SNAr) for introducing the chloro group, followed by hydroxylation techniques such as metal-catalyzed oxidation or direct functionalization of the pyridine ring. The introduction of the trifluoromethyl-substituted phenyl ring typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In terms of applications, 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine has been explored as a building block for more complex drug candidates. Its structural features make it suitable for designing molecules that interact with proteins and enzymes involved in therapeutic targets. For example, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. The trifluoromethyl group enhances binding affinity by increasing lipophilicity and reducing metabolic liability.

Advances in computational chemistry have further accelerated the discovery process for compounds like 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures before experimental synthesis. These tools have been instrumental in identifying promising candidates for further development.

The pharmaceutical industry continues to leverage heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Pyridine derivatives remain a cornerstone of drug discovery efforts, with new applications emerging regularly. The unique combination of functional groups in 5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine makes it a compelling candidate for future research and development.

Future directions may include exploring novel synthetic methodologies to improve yield and scalability for this compound. Additionally, investigating its biological activity across different therapeutic areas could uncover new therapeutic opportunities. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound into viable drug candidates.

In conclusion,5-Chloro-2-hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261587-32-9) represents a promising scaffold for pharmaceutical innovation. Its structural features—comprising a chloro group,hydroxyl group, and trifluoromethyl-substituted phenyl ring—endow it with unique chemical properties that make it valuable for drug discovery efforts. As research continues to uncover new applications for this compound,it is poised to play an important role in developing next-generation therapeutics.